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Compound of Interest

Compound Name: Stat3-IN-37

Cat. No.: B15613291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

molecular targets of Stat3-IN-37, a potent inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3). This document synthesizes available data, outlines detailed

experimental methodologies for target validation, and visualizes key signaling pathways and

workflows to support further research and development in the field of oncology and

inflammation.

Introduction to Stat3-IN-37
Stat3-IN-37, also identified as Compound 101, is a small molecule inhibitor of the STAT3

protein. The STAT3 signaling pathway is a critical regulator of cellular processes including

proliferation, survival, differentiation, and angiogenesis. Constitutive activation of STAT3 is a

hallmark of many human cancers, making it a prime target for therapeutic intervention. Stat3-
IN-37 has emerged as a potent inhibitor of STAT3 activity, demonstrating low nanomolar

efficacy in preclinical assays.

Quantitative Data Summary
The inhibitory activity of Stat3-IN-37 has been quantified using biochemical and cell-based

assays. The following table summarizes the available half-maximal inhibitory concentration

(IC50) values.
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Compound Assay Type Target/Endpoint IC50 Value Reference

Stat3-IN-37
DNA-HTRF

Assay
STAT3 Activity 15 nM [1][2]

Stat3-IN-37

Human Whole

Blood SOCS3

qPCR Assay

STAT3 Activity 2 nM [1][2]

Signaling Pathways and Mechanism of Action
STAT3 is a latent cytoplasmic transcription factor that is activated in response to a variety of

cytokines and growth factors. Upon activation, STAT3 undergoes phosphorylation,

dimerization, and nuclear translocation, where it binds to specific DNA sequences to regulate

gene expression. Stat3-IN-37 is presumed to interfere with one or more of these key steps in

the STAT3 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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